Cas no 52693-41-1 (Ethanesulfinic acid, 1-methylethyl ester)

Ethanesulfinic acid, 1-methylethyl ester structure
52693-41-1 structure
Product Name:Ethanesulfinic acid, 1-methylethyl ester
CAS No:52693-41-1
MF:C5H12O2S
MW:136.212580680847
CID:359090
PubChem ID:12497517
Update Time:2025-04-19

Ethanesulfinic acid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanesulfinic acid, 1-methylethyl ester
    • propan-2-yl ethanesulfinate
    • SCHEMBL12588083
    • DTXSID40500438
    • 52693-41-1
    • Inchi: 1S/C5H12O2S/c1-4-8(6)7-5(2)3/h5H,4H2,1-3H3
    • InChI Key: OKUUXCNTLALSOW-UHFFFAOYSA-N
    • SMILES: S(CC)(=O)OC(C)C

Computed Properties

  • Exact Mass: 136.05586
  • Monoisotopic Mass: 136.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 80.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 26.3
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